(3-Methoxypropyl)[(6-methylpyridin-2-yl)methyl](prop-2-yn-1-yl)amine

• IUPAC Name: 3-methoxy-N-[(6-methylpyridin-2-yl)methyl]-N-prop-2-ynylpropan-1-amine
• InChI: InChI=1S/C14H20N2O/c1-4-9-16(10-6-11-17-3)12-14-8-5-7-13(2)15-14/h1,5,7-8H,6,9-12H2,2-3H3
• InChI Key: KYARRMFHUATFLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN(CCCOC)CC#C
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

The compound “(3-Methoxypropyl)(6-methylpyridin-2-yl)methylamine” is an organic compound containing a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring in this compound is substituted with a methyl group at the 6-position. The compound also contains a prop-2-yn-1-yl group and a 3-methoxypropyl group, both attached to the pyridine ring through a methylene (-CH2-) spacer.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyridine ring is planar, and the other groups attached to it would occupy three-dimensional space around the ring. The exact geometry would depend on the specific arrangement of these groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The pyridine ring is aromatic and relatively stable, but it can participate in electrophilic substitution reactions. The alkyne group could undergo addition reactions, and the amine group could participate in a variety of reactions, including acid-base reactions and nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amine and ether (methoxy) groups could enhance its solubility in polar solvents. The alkyne group could potentially increase its reactivity.

Safety and Hazards

Without specific information, it’s difficult to assess the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The study of novel pyridine derivatives is a vibrant area of research in medicinal chemistry, due to the wide range of biological activities exhibited by these compounds. Future research could explore the synthesis of this compound, its physical and chemical properties, its reactivity, and potential biological activity.